![molecular formula C30H26F2N2O3 B303803 N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B303803.png)
N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as DPH, is a chemical compound that has been widely studied for its potential in various scientific research applications. The compound is a member of the quinolinecarboxamide family and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as inhibit the growth and proliferation of cancer cells. It has also been found to improve cognitive function and memory in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. It is also relatively easy to synthesize and has been found to be stable under a range of conditions. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration route for this application. Another potential future direction is the development of this compound derivatives with improved solubility and bioavailability. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential for other therapeutic applications.
Synthesis Methods
The synthesis of N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 2,4-difluoroaniline with 4-methoxybenzaldehyde in the presence of acetic acid and sodium acetate to form the intermediate Schiff base. This is then reduced with sodium borohydride to form the final product, this compound.
Scientific Research Applications
N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been studied extensively for its potential as a therapeutic agent for various diseases. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C30H26F2N2O3 |
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Molecular Weight |
500.5 g/mol |
IUPAC Name |
N-(2,4-difluorophenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-7-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C30H26F2N2O3/c1-17-27(30(36)34-24-13-10-21(31)16-23(24)32)28(19-8-11-22(37-2)12-9-19)29-25(33-17)14-20(15-26(29)35)18-6-4-3-5-7-18/h3-13,16,20,28,33H,14-15H2,1-2H3,(H,34,36) |
InChI Key |
JUSDOPZAJKQOQS-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC=C(C=C4)OC)C(=O)NC5=C(C=C(C=C5)F)F |
Canonical SMILES |
CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC=C(C=C4)OC)C(=O)NC5=C(C=C(C=C5)F)F |
Origin of Product |
United States |
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